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Compound of Interest

Compound Name: Metaterol Hydrochloride

CAS No.: 55688-38-5

Cat. No.: B125795

Get Quote

Executive Summary & Compound Profile
Metaterol Hydrochloride (CAS: 55688-38-5) is a sympathomimetic amine and

-adrenergic agonist structurally related to phenylephrine.[1] As a research chemical often used
in pharmacological profiling, it possesses potent biological activity affecting smooth muscle and
cardiovascular systems.[1]

Proper disposal is not merely a janitorial task; it is a critical component of experimental integrity

and environmental stewardship.[1] Unlike common buffers, Metaterol HCl must be managed as

a High-Potency Active Pharmaceutical Ingredient (HP-API) due to its potential to induce

tachycardia, hypertension, and other adrenergic responses even at low environmental

concentrations.[1]
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Property Data Relevance to Disposal

CAS Number 55688-38-5
Unique identifier for waste

labeling.[1]

Chemical Formula

Organic nitrogenous

compound; requires

incineration.[1]

Molecular Weight 231.72 g/mol N/A

Solubility Water-soluble; Hygroscopic

CRITICAL: Do NOT dispose of

down drains.[1] Highly mobile

in water systems.[1]

Hazard Class Sympathomimetic Agonist
Treat as Toxic (Target Organ:

Cardiovascular).[1]

Appearance Light brown/Off-white solid
Dust generation risk during

solid waste transfer.[1]

Core Directive: Disposal Protocols
The Golden Rule: Metaterol Hydrochloride is strictly incineration-only.[1] Under no

circumstances should this compound, or solutions containing it, be discharged into municipal

wastewater or laboratory sink drains.[1]

A. Solid Waste Disposal (Pure Substance &
Contaminated Solids)
Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.[1]

Containment: Place solid waste in a dedicated wide-mouth HDPE (High-Density

Polyethylene) jar.[1] Glass is acceptable but poses a breakage risk during transport.[1]

Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates) or strong acids in the

waste stream to prevent uncontrolled reactions.[1]

Labeling: Affix a hazardous waste tag immediately.[1]
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Constituents: "Metaterol Hydrochloride"[1][2][3][4][5][6]

Hazard Checkbox: "Toxic"[1]

Sealing: Ensure the lid is screw-tight. If the waste includes fine powder, tape the lid to

prevent loosening due to vibration during transit.[1]

B. Liquid Waste Disposal (Stock Solutions & Reaction
Media)
Applicability: Unused stock solutions, HPLC effluent, and cell culture media containing

Metaterol.[1]

Solvent Compatibility: Determine the primary solvent (Water, DMSO, Methanol).[1]

Aqueous Solutions: Collect in "Aqueous Toxic" waste containers.[1]

Organic Solutions: Collect in "Organic Solvent" waste containers.[1]

Deactivation (Not Recommended): Do not attempt to chemically deactivate Metaterol (e.g.,

using bleach or strong acids) in the lab.[1] The reaction byproducts of phenethylamines can

be unpredictable and potentially more toxic.[1] Rely on commercial incineration.

Trace Precipitation: If Metaterol precipitates out of solution in the waste container, this is

acceptable provided the container is destined for incineration.[1]

C. Empty Container Management (The "RCRA Empty"
Standard)
To classify a container as "empty" and dispose of it as regular trash (if local regulations permit)

or glass recycling, you must follow the Triple Rinse Protocol:

Rinse 1: Add solvent (water or methanol) to 10% of container volume.[1] Shake vigorously.

Decant rinsate into Liquid Hazardous Waste.

Rinse 2: Repeat. Decant into waste.

Rinse 3: Repeat. Decant into waste.
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Defacement: Completely deface or remove the original label.[1] Mark as "EMPTY."

Operational Visualizations
Figure 1: Waste Stream Decision Matrix
This logic flow ensures compliant segregation of Metaterol waste streams.[1]
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Caption: Decision matrix for segregating Metaterol Hydrochloride waste. Note the strict

prohibition of drain disposal.[1]

Emergency Response: Spill Management
Accidental spills of Metaterol HCl powder pose an inhalation risk.[1][7] The following protocol

minimizes aerosolization.
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Figure 2: Dry Powder Spill Response Workflow

1. Assess Volume & Risk
(Evacuate if >10g or aerosolized)

2. Don PPE
(N95/P100 Mask, Double Nitrile Gloves, Goggles)

3. Dampen & Cover
Cover with chemically compatible

moist pads to prevent dust

4. Collect
Use scoop/dustpan.
DO NOT sweep dry.

5. Decontaminate Surface
Wash with soap & water x3.

Test pH if acid used.

6. Dispose
All materials into Solid Toxic Waste.
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Caption: Step-by-step workflow for managing dry powder spills to prevent inhalation exposure.

Detailed Spill Steps:

Isolate: Mark the area.[1] If the spill is significant (>100 mg) and outside a fume hood,

evacuate the immediate area to let dust settle.[1]

PPE: Standard lab coat and safety glasses are insufficient for powder spills.[1] Respiratory

protection (N95 or P100) is mandatory to prevent inhalation of the agonist.[1]

Wet Method: Do not dry sweep.[1] Cover the spill with paper towels dampened with water or

a mild detergent.[1] This traps the powder.[1]

Collection: Scoop the damp pile into a waste bag.

Surface Decon: Wipe the surface three times with soap and water.[1] Metaterol is water-

soluble, so simple aqueous cleaning is effective.[1]

Regulatory & Compliance Context
US EPA (RCRA) Classification
Metaterol Hydrochloride is not explicitly listed on the EPA's P-list (Acutely Hazardous) or U-

list.[1] However, under the Resource Conservation and Recovery Act (RCRA), the generator

(you) is responsible for determining if the waste exhibits hazardous characteristics.[1]

Determination: Due to its pharmacological potency (

considerations for sympathomimetics), it should be managed as Non-RCRA Regulated
Hazardous Waste (unless mixed with RCRA solvents) but treated with the same rigor as P-
listed compounds.[1]
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Best Practice: Many institutions default all "drugs" and "research chemicals" to high-

temperature incineration streams to ensure complete destruction and eliminate

environmental liability.[1]

Storage for Disposal
Incompatibility: Store waste containers away from strong oxidizers.[1][2] Metaterol contains

secondary amine and alcohol groups which can react vigorously with oxidizers.[1]

Shelf Life in Waste: Do not accumulate waste for more than 90 days (standard satellite

accumulation area rule).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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